N-benzyl-N-methyl-1,1-dioxothian-4-amine

• IUPAC Name: N-benzyl-N-methyl-1,1-dioxothian-4-amine
• InChI: InChI=1S/C13H19NO2S/c1-14(11-12-5-3-2-4-6-12)13-7-9-17(15,16)10-8-13/h2-6,13H,7-11H2,1H3
• InChI Key: VRFTUFRUDVHIRR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCS(=O)(=O)CC2
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

N-benzyl-N-methyl-1,1-dioxothian-4-amine, commonly known as BMDT, is a heterocyclic compound that has gained significant interest in scientific research due to its potential therapeutic applications. It belongs to the class of thioxothiazolidinones and has a molecular formula of C11H12N2O2S.

Mechanism of Action

The mechanism of action of BMDT is not fully understood, but it is believed to exert its therapeutic effects by targeting specific enzymes and receptors in the body. BMDT has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. BMDT has also been shown to inhibit the activity of monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. This inhibition can lead to an increase in the levels of these neurotransmitters in the brain, which can improve mood and reduce the symptoms of depression.
Biochemical and Physiological Effects:
BMDT has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species, which can cause oxidative damage to cells and tissues. BMDT has also been shown to reduce the levels of pro-inflammatory cytokines, which can contribute to the development of chronic inflammation. Additionally, BMDT has been shown to increase the levels of antioxidant enzymes, which can help protect cells and tissues from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMDT in lab experiments is its low cost and ease of synthesis. Additionally, BMDT has been shown to have a wide range of potential therapeutic applications, making it an attractive target for further research. However, one limitation of using BMDT in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on BMDT. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could explore the potential anti-tumor and anti-viral properties of BMDT. Finally, research could focus on improving our understanding of the mechanism of action of BMDT, which could lead to the development of more targeted and effective therapies.

Synthesis Methods

The synthesis of BMDT involves the reaction of N-benzylidenemethylamine with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with acetic anhydride to obtain pure BMDT. The synthesis method of BMDT is relatively simple and cost-effective, making it an attractive target for further research.

Scientific Research Applications

BMDT has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-tumor, anti-inflammatory, and anti-viral properties. Research has also suggested that BMDT may have potential as a treatment for Alzheimer's disease and Parkinson's disease due to its ability to inhibit the activity of acetylcholinesterase and monoamine oxidase, respectively.